N-(1-cyanocyclohexyl)-2-[(5-methylpyridin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-2-(5-methylpyridin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C15H19N3OS/c1-12-5-6-14(17-9-12)20-10-13(19)18-15(11-16)7-3-2-4-8-15/h5-6,9H,2-4,7-8,10H2,1H3,(H,18,19)
• InChI Key: JCZLZMBMTUYXBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)SCC(=O)NC2(CCCCC2)C#N
• Molecular Formula: C15H19N3OS
• Molecular Weight: 289.4 g/mol

Description

N-(1-cyanocyclohexyl)-2-[(5-methylpyridin-2-yl)sulfanyl]acetamide, commonly known as CCMP, is a novel chemical compound with potential applications in scientific research. CCMP is a synthetic compound that belongs to the class of amides and thioethers. It has been synthesized by several methods, and its mechanism of action and biochemical effects have been studied extensively. In

Mechanism of Action

CCMP modulates the activity of ion channels by binding to a specific site on the channel protein. It has been shown to enhance the activity of the NMDA receptor, which plays a critical role in synaptic plasticity and learning and memory. CCMP also inhibits the activity of the TRPV1 receptor, which is involved in pain sensation and inflammation.
Biochemical and Physiological Effects:
CCMP has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to modulate pain sensation and inflammation. In addition, CCMP has been used as a tool compound to study the role of ion channels in synaptic plasticity and learning and memory.

Advantages and Limitations for Lab Experiments

CCMP has several advantages for lab experiments. It is a synthetic compound with high purity, and its synthesis method is relatively straightforward. CCMP has also been shown to have specific effects on ion channels, making it a useful tool compound for studying the role of these channels in various physiological processes. However, CCMP has some limitations for lab experiments. It has not been extensively studied in humans, and its safety and toxicity profile are not well understood. In addition, CCMP has a relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on CCMP. One area of interest is the development of more selective modulators of ion channels, including the NMDA receptor and the TRPV1 receptor. Another area of interest is the study of the role of ion channels in various neurological and psychiatric disorders, including depression, anxiety, and chronic pain. Finally, the development of more stable and bioavailable analogs of CCMP may improve its usefulness as a tool compound for studying ion channels.

Synthesis Methods

CCMP can be synthesized by several methods, including the reaction of 1-cyanocyclohexylamine with 2-(5-methylpyridin-2-ylsulfanyl)acetic acid, or the reaction of 1-cyanocyclohexylamine with 2-(5-methylpyridin-2-ylsulfanyl)acetyl chloride. The yield of the synthesis process is generally high, and the purity of the compound can be improved by recrystallization.

Scientific Research Applications

CCMP has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of ion channels, including the NMDA receptor and the TRPV1 receptor. CCMP has also been shown to have anxiolytic and antidepressant effects in animal models. In addition, CCMP has been used as a tool compound to study the role of ion channels in synaptic plasticity and learning and memory.